Cas no 2172078-25-8 (2-1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172078-25-8
• MF: C₉H₁₈N₄O
• MW: 198.265421390533
• CID: 6233253
• PubChem ID: 165600250
• Update Time: 2025-10-23

2-1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• EN300-1598270
• 2-[1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2172078-25-8

• Inchi： 1S/C9H18N4O/c1-3-13-9(5-7-14-2)8(4-6-10)11-12-13/h3-7,10H2,1-2H3
• InChI Key： XXLTXTCFZTVXDL-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CCN)N=NN1CC

Computed Properties

• Exact Mass: 198.14806121g/mol
• Monoisotopic Mass: 198.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66Ų

Additional information on 2-1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Comprehensive Overview of 2-1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172078-25-8)

2-1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172078-25-8) is a specialized triazole-based amine compound with significant potential in pharmaceutical and chemical research. Its unique molecular structure, featuring an ethyl and methoxyethyl substitution, makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its role in bioactive molecule synthesis and its potential applications in neurological and metabolic disorder treatments.

The compound's 1,2,3-triazole core is a key structural motif in modern medicinal chemistry, known for its stability and ability to participate in hydrogen bonding and dipole interactions. This property enhances its utility in designing target-specific drugs, particularly in the development of kinase inhibitors and GPCR modulators. Recent studies highlight its relevance in AI-driven drug discovery, where computational models predict its efficacy in modulating protein-protein interactions.

From a synthetic perspective, 2-1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine is typically prepared via click chemistry approaches, such as the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This method ensures high yield and regioselectivity, making it a preferred choice for industrial-scale production. The compound's methoxyethyl side chain further enhances its solubility in polar solvents, a critical factor for formulation development in pharmaceutical applications.

In the context of market trends, the demand for triazole derivatives like this compound is rising, driven by their versatility in cancer therapeutics and antiviral agents. Analysts note a growing interest in small-molecule drugs incorporating 1,2,3-triazole scaffolds, with projections indicating a compound annual growth rate (CAGR) of 8-12% in this segment. The 2172078-25-8 CAS registry number is frequently cited in patent filings, underscoring its commercial relevance.

For researchers exploring structure-activity relationships (SAR), this amine derivative offers valuable insights. The ethylamine moiety provides a primary site for molecular modifications, while the methoxyethyl group can influence cell membrane permeability. These features are particularly relevant for blood-brain barrier penetration, a hot topic in neuropharmacology research. Recent publications have investigated its potential in neurodegenerative disease models, with promising preliminary results.

Quality control of 2-1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine typically involves HPLC and LC-MS analysis to ensure >98% purity, as required for research-grade materials. Storage recommendations suggest keeping the compound at 2-8°C under inert atmosphere to maintain stability. These protocols align with Good Laboratory Practice (GLP) standards, making the material suitable for preclinical studies.

The environmental profile of this compound is another area of interest. Being a non-halogenated and non-persistent organic molecule, it scores favorably in green chemistry metrics. This characteristic is increasingly important as pharmaceutical companies adopt sustainable chemistry principles. The compound's biodegradation potential has been evaluated using OECD test guidelines, showing satisfactory results for industrial use.

In analytical applications, 2172078-25-8 serves as a valuable reference standard for method development in mass spectrometry. Its distinct fragmentation pattern makes it useful for instrument calibration, particularly in high-resolution mass spectrometers. Laboratories specializing in metabolomics have reported its utility as an internal standard for amine-containing analytes.

Future research directions for this compound may explore its catalytic properties in organic synthesis or its potential as a ligand in coordination chemistry. The triazole nitrogen atoms offer multiple coordination sites, interesting for metal-organic framework (MOF) development. Such applications align with current trends in advanced materials research, particularly for gas storage and separation technologies.

For procurement specialists, 2-1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine is available through specialty chemical suppliers with custom synthesis options. Bulk quantities are typically offered with certificates of analysis (CoA) and material safety data sheets (MSDS). Current market prices reflect its status as a research-grade chemical, with variations based on purity levels and order volumes.